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Compound of Interest

Compound Name: IC1 211965

Cat. No.: B1674351

Initial Analysis Reveals Mismatched Pharmacological Target

An in-depth review of scientific and chemical literature for the compound ICI 211965, identified
by CAS number 129424-08-4, indicates a primary mechanism of action inconsistent with the
requested focus on D1-like dopamine receptor antagonism. The available data consistently and
conclusively characterize ICI 211965 as a selective and potent inhibitor of 5-Lipoxygenase (5-
LPO).

Our comprehensive search of pharmacological databases and scientific publications did not
yield any evidence to support the classification of ICI 211965 as a dopamine D1 receptor
antagonist. Key resources consistently highlight its role in the leukotriene pathway. For
instance, MedChemExpress describes ICI 211965 (also known as ZM-211965) as a selective
and orally potent 5-Lipoxygenase (5-LPO) inhibitor[1].

Given this discrepancy, a technical guide focusing on the core pharmacology of ICI 211965 as
a D1 receptor antagonist cannot be accurately generated. The fundamental premise of the
request is not supported by the existing body of scientific literature.

We can, however, offer to produce a detailed technical guide on the established pharmacology
of ICI 211965 as a 5-Lipoxygenase inhibitor. Such a guide would include:

o Chemical and Physical Properties: A summary of its molecular structure, formula, molecular
weight, and other relevant physicochemical data.
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e Mechanism of Action: A detailed explanation of its inhibitory effects on 5-Lipoxygenase and
the subsequent impact on the biosynthesis of leukotrienes.

e Pharmacological Data: Tabulated in vitro and in vivo data, including IC50 values and other
relevant metrics of potency and selectivity.

o Experimental Protocols: Methodologies for relevant assays, such as those used to determine
5-LPO inhibition.

» Signaling Pathway Diagrams: Visual representations of the arachidonic acid cascade and the
role of 5-lipoxygenase, created using Graphviz (DOT language) as requested.

Alternatively, if the user has a different compound with known D1 receptor antagonist activity,
we would be pleased to generate a comprehensive technical guide on that specific molecule.

We await your clarification to proceed with a scientifically accurate and relevant technical
document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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